N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)tetrahydrofuran-3-carboxamide

• IUPAC Name: N-(4-oxo-5,6,7,8-tetrahydro-[1,3]thiazolo[5,4-c]azepin-2-yl)oxolane-3-carboxamide
• InChI: InChI=1S/C12H15N3O3S/c16-10(7-3-5-18-6-7)15-12-14-8-2-1-4-13-11(17)9(8)19-12/h7H,1-6H2,(H,13,17)(H,14,15,16)
• InChI Key: OTGNEYGRKSHBQY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)NC1)SC(=N2)NC(=O)C3CCOC3
• Molecular Formula: C12H15N3O3S
• Molecular Weight: 281.33 g/mol

Description

“N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)tetrahydrofuran-3-carboxamide” is a small molecule that belongs to the class of organic compounds known as n-acetylarylamines. These are acetamides where one or more amide hydrogens is substituted by an aryl group. The chemical formula of this compound is C9H11N3O2S.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a tetrahydrofuran ring attached to a thiazoloazepine ring via an amide linkage. The compound has a molecular weight of 225.268 and a monoisotopic mass of 225.057197301.

Scientific Research Applications

Antibacterial Agents

A study by Palkar et al. (2017) described the design, synthesis, and antibacterial activity of novel compounds, including derivatives similar to the chemical . These compounds showed promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, at non-cytotoxic concentrations (Palkar et al., 2017).

Antiviral Agents

Apaydın et al. (2021) synthesized and evaluated a series of compounds, including ones structurally related to N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)tetrahydrofuran-3-carboxamide, as antiviral agents. The study found that these compounds were effective against influenza A/H3N2 virus (Apaydın et al., 2021).

Ultra-Short Acting Hypnotics

El-Subbagh et al. (2008) reported on Ethyl 8-oxo-5,6,7,8-tetrahydro-thiazolo[3,2-a][1,3]diazepin-3-carboxylate (HIE-124), a compound closely related to your chemical of interest. HIE-124 was identified as an ultra-short acting hypnotic with potential use as a preanesthetic medication or anesthesia inducer (El-Subbagh et al., 2008).

Antimicrobial Activity

Several studies, including those by Raval et al. (2012) and Alhameed et al. (2019), have synthesized and evaluated compounds structurally similar to N-(4-oxo-5,6,7,8-tetrahydro-4H-thiazolo[5,4-c]azepin-2-yl)tetrahydrofuran-3-carboxamide for their antimicrobial activity. These compounds demonstrated significant antibacterial and antifungal activities against various bacterial and fungal strains (Raval et al., 2012), (Alhameed et al., 2019).